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Compound of Interest

Compound Name: 4-Bromobenzoyl azide

Cat. No.: B15482748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobenzoyl azide is a chemical intermediate of significant interest in organic synthesis,

particularly in the preparation of amines, isocyanates, and other nitrogen-containing

compounds relevant to drug discovery and development. Its utility is derived from the reactive

azide functional group, which can undergo a variety of transformations, most notably the

Curtius rearrangement. However, the inherent reactivity of the azide group also imparts

significant hazards. This technical guide provides an in-depth overview of the safety, handling,

and hazard information for 4-bromobenzoyl azide to ensure its safe and effective use in a

laboratory setting.

Physicochemical and Hazard Data
A summary of the key physicochemical properties and hazard classifications for 4-
bromobenzoyl azide is provided below. The lack of publicly available quantitative toxicological

data (LD50/LC50) for 4-bromobenzoyl azide necessitates a cautious approach, treating it as a

compound with high acute toxicity based on the data for sodium azide, a common precursor.

Table 1: Physicochemical Properties of 4-Bromobenzoyl Azide
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Property Value

Chemical Formula C₇H₄BrN₃O

Molecular Weight 226.03 g/mol

Melting Point

Not available. Crucially, the compound is

reported to explode when heated above its

melting point.[1]

Boiling Point Not available.

Appearance Presumed to be a solid at room temperature.

Table 2: Hazard Information for 4-Bromobenzoyl Azide
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Hazard
Classification and Precautionary
Statements

GHS Pictograms (Explosive, Acutely Toxic, Health Hazard)

Signal Word Danger

Hazard Statements

Explodes when heated above its melting point.

[1] Fatal if swallowed, in contact with skin, or if

inhaled (by analogy to other azides). May cause

damage to organs through prolonged or

repeated exposure.

Precautionary Statements

Prevention: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking. Do

not breathe dust/fume/gas/mist/vapors/spray.

Wash skin thoroughly after handling. Do not eat,

drink, or smoke when using this product. Use

only outdoors or in a well-ventilated area. Wear

protective gloves/protective clothing/eye

protection/face protection. Response: IF

SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. IF

ON SKIN: Gently wash with plenty of soap and

water. Immediately call a POISON CENTER or

doctor/physician. IF INHALED: Remove person

to fresh air and keep comfortable for breathing.

Immediately call a POISON CENTER or

doctor/physician. Storage: Store locked up.

Store in a well-ventilated place. Keep cool.

Disposal: Dispose of contents/container to an

approved waste disposal plant.

Table 3: Toxicological Data (Sodium Azide as a Reference)
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Substance Route Species Value

Sodium Azide Oral Rat LD50: 27 mg/kg[1]

Sodium Azide Dermal Rabbit LD50: 20 mg/kg[2]

Experimental Protocols
Detailed experimental procedures are critical for the safe synthesis and subsequent use of 4-
bromobenzoyl azide. The following are representative protocols.

Synthesis of 4-Bromobenzoyl Azide from 4-
Bromobenzoyl Chloride
This method involves the reaction of a commercially available acid chloride with sodium azide.

Materials:

4-Bromobenzoyl chloride

Sodium azide (NaN₃)

Acetone (anhydrous)

Water (deionized)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator
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Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-

bromobenzoyl chloride in anhydrous acetone.

Cool the solution in an ice bath.

In a separate beaker, prepare a solution of sodium azide in deionized water.

Slowly add the aqueous sodium azide solution to the cooled acetone solution of 4-

bromobenzoyl chloride with vigorous stirring. Maintain the temperature below 5 °C during the

addition.

After the addition is complete, continue to stir the reaction mixture in the ice bath for 1-2

hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a separatory funnel containing cold

deionized water and a suitable organic solvent for extraction (e.g., diethyl ether or ethyl

acetate).

Separate the organic layer. Wash the organic layer sequentially with deionized water and

brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator at a low temperature

to yield 4-bromobenzoyl azide. Crucially, do not heat the compound to dryness to avoid

potential detonation.

Curtius Rearrangement of 4-Bromobenzoyl Azide to 4-
Bromophenyl Isocyanate
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The Curtius rearrangement provides a pathway to isocyanates, which are valuable precursors

to amines, ureas, and carbamates.[3][4]

Materials:

4-Bromobenzoyl azide

Anhydrous, inert solvent (e.g., toluene or benzene)

Reflux condenser

Heating mantle

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In a round-bottom flask equipped with a reflux condenser and under an inert atmosphere,

dissolve 4-bromobenzoyl azide in an anhydrous, inert solvent.

Heat the solution to reflux. The rearrangement is typically accompanied by the evolution of

nitrogen gas.

Maintain the reflux until the evolution of nitrogen ceases, indicating the completion of the

rearrangement.

Monitor the reaction by IR spectroscopy, observing the disappearance of the azide peak

(around 2130 cm⁻¹) and the appearance of the isocyanate peak (around 2270 cm⁻¹).

The resulting solution of 4-bromophenyl isocyanate can be used directly for subsequent

reactions or the solvent can be carefully removed under reduced pressure at low

temperature to isolate the isocyanate.

Hazard Analysis and Mitigation
The primary hazards associated with 4-bromobenzoyl azide are its explosive nature and high

acute toxicity.
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Explosion Hazard
4-Bromobenzoyl azide is thermally unstable and can detonate upon heating, particularly

above its melting point.[1] It is also sensitive to shock and friction.

Mitigation:

Temperature Control: Always handle the compound at low temperatures. Avoid all sources of

heat, sparks, and open flames.

Scale: Work with the smallest possible quantities.

Handling: Use non-metallic spatulas and avoid grinding or subjecting the material to friction.

Storage: Store in a cool, well-ventilated area, away from heat sources and incompatible

materials.

Toxicity Hazards
While specific toxicological data for 4-bromobenzoyl azide is unavailable, the azide functional

group and the known high toxicity of related compounds like sodium azide warrant extreme

caution.[1][2] Exposure can occur through inhalation, ingestion, or skin contact. Azides are

known to be potent vasodilators and can cause a rapid drop in blood pressure, leading to

headaches, dizziness, and in severe cases, collapse.[5]

Mitigation:

Engineering Controls: All manipulations should be conducted in a certified chemical fume

hood to prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Chemical safety goggles are mandatory. A face shield is recommended

when handling larger quantities.

Lab Coat: A flame-resistant lab coat should be worn.
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Hygiene: Wash hands thoroughly after handling. Do not consume food or drink in the

laboratory.

Chemical Incompatibility
Azides can react violently with a variety of substances.

Mitigation:

Acids: Avoid contact with strong acids, as this can generate highly toxic and explosive

hydrazoic acid.

Metals: Do not allow contact with heavy metals (e.g., lead, copper, mercury) or their salts, as

this can form highly shock-sensitive metal azides. This includes avoiding the use of metal

spatulas and ensuring that azide solutions are not disposed of in metal plumbing.

Oxidizing Agents: Keep away from strong oxidizing agents.

Logical Workflows and Diagrams
Visualizing workflows and hazard relationships is crucial for reinforcing safe laboratory

practices.
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Safe Handling Workflow for 4-Bromobenzoyl Azide

Preparation and Personal Protective Equipment

Handling and Synthesis

Storage and Disposal

Wear Appropriate PPE:
- Nitrile Gloves

- Safety Goggles & Face Shield
- Flame-Resistant Lab Coat

Work in a Certified
Chemical Fume Hood

Ensure Access to
Emergency Equipment:

- Safety Shower
- Eyewash Station

Weigh Small Quantities
Using Non-Metallic Spatula

Perform Synthesis at Low
Temperatures (Ice Bath)

Monitor Reaction Progress
(e.g., TLC, IR)

Conduct Aqueous Workup
and Extraction

Isolate Product at Low
Temperature. Avoid Heating

to Dryness.

Dispose of as Hazardous
Waste in a Designated,

Labeled Container

Store in a Cool, Dark,
Well-Ventilated Area Away

from Incompatible Materials

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4-Bromobenzoyl Azide.
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Hazard Analysis of 4-Bromobenzoyl Azide

Primary Hazards

Triggers and Exposure Routes

Potential Consequences

Explosion Hazard

Detonation

High Acute Toxicity

Hypotension, Headache,
Dizziness

Organ Damage
(Prolonged Exposure) Fatality

Heat / Sparks / Flame Shock / Friction Inhalation Ingestion Skin Contact

Click to download full resolution via product page

Caption: Hazard Analysis of 4-Bromobenzoyl Azide.

Conclusion
4-Bromobenzoyl azide is a valuable reagent in chemical synthesis but possesses significant

hazards that demand rigorous safety protocols. Its potential for explosive decomposition and

high acute toxicity necessitate careful handling, the use of appropriate personal protective

equipment, and strict adherence to established laboratory safety procedures. By understanding

and mitigating these risks, researchers can safely harness the synthetic utility of this compound

in their scientific endeavors. It is imperative to consult the most recent Safety Data Sheet (SDS)

before use and to conduct a thorough risk assessment for any planned experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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